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Compound of Interest

Compound Name: D-Panose

Cat. No.: B1197878

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of D-Panose, a trisaccharide used in various
research applications. Adherence to these procedures is critical for maintaining a safe
laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties of D-Panose

A comprehensive understanding of a substance's properties is the first step toward safe
handling and disposal. The following table summarizes the key quantitative data for D-Panose.

Property Value Reference
Molecular Formula C1sH32016 [1112]131[4]
Molecular Weight 504.44 g/mol [5]

Melting Point 223 °C

Boiling Point 960.0 £ 65.0 °C (Predicted)

Density 1.75 + 0.1 g/cm3 (Predicted)

Water Solubility 125 mg/mL

4°C, protect from light or under
Storage Temperature ) )
-20°C in an inert atmosphere.
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Hazard Identification and Safety Precautions

D-Panose is classified with the GHSO07 pictogram, indicating it may cause skin and eye
irritation, and may be harmful if swallowed or inhaled.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF
SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF
ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse
cautiously with water for several minutes. Remove contact lenses, if present and easy to do.
Continue rinsing).

Before handling D-Panose, always wear appropriate Personal Protective Equipment (PPE),
including a lab coat, chemical-resistant gloves, and safety glasses or goggles. Work in a well-
ventilated area to avoid the formation and inhalation of dust.

Spill and Accidental Release Measures
In the event of a spill, the following procedures should be followed:

o Evacuate and Ventilate: Evacuate personnel from the immediate spill area and ensure
adequate ventilation.

» Control Ignition Sources: Remove all sources of ignition.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.

o Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal. Avoid generating dust.

Proper Disposal Procedures

The primary methods for the disposal of D-Panose are through a licensed chemical destruction
facility or by controlled incineration. Under no circumstances should D-Panose be discharged
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into sewer systems or contaminate water, foodstuffs, or feed.

The following workflow outlines the decision-making process for the proper disposal of D-
Panose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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